Cas no 2229629-93-8 (3-5-(4-fluorophenyl)furan-2-ylbut-3-en-1-amine)

• Product Name: 3-5-(4-fluorophenyl)furan-2-ylbut-3-en-1-amine
• CAS No: 2229629-93-8
• MF: C₁₄H₁₄FNO
• MW: 231.265467166901
• CID: 5804693
• PubChem ID: 165785072
• Update Time: 2025-05-20

3-5-(4-fluorophenyl)furan-2-ylbut-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-5-(4-fluorophenyl)furan-2-ylbut-3-en-1-amine
• 3-[5-(4-fluorophenyl)furan-2-yl]but-3-en-1-amine
• EN300-1748752
• 2229629-93-8

• Inchi： 1S/C14H14FNO/c1-10(8-9-16)13-6-7-14(17-13)11-2-4-12(15)5-3-11/h2-7H,1,8-9,16H2
• InChI Key： HNKPIGUWGFNKTD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(C(=C)CCN)O1

Computed Properties

• Exact Mass: 231.105942232g/mol
• Monoisotopic Mass: 231.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-5-(4-fluorophenyl)furan-2-ylbut-3-en-1-amine

3-(5-(4-Fluorophenyl)furan-2-yl)but-3-en-1-amine: A Comprehensive Overview

CAS No 2229629-93-8, commonly referred to as 3-(5-(4-fluorophenyl)furan-2-yl)but-3-en-1-amine, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development.

The molecular structure of 3-(5-(4-fluorophenyl)furan-2-yl)but-3-en-1-amine consists of a furan ring substituted with a fluorophenyl group at the 5-position and an aminoalkene group at the 2-position. This arrangement imparts the molecule with a combination of aromaticity, conjugation, and amine functionality, which are key attributes for its biological activity and reactivity.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its ability to interact with various biological targets, such as enzymes and receptors, has been explored in several research contexts. For instance, investigations into its anti-inflammatory and antioxidant properties have shown promising results, suggesting its potential utility in treating conditions associated with oxidative stress and inflammation.

In terms of synthesis, 3-(5-(4-fluorophenyl)furan-2-yl)but-3-en-1-amine can be prepared through a variety of routes, including coupling reactions and enamine formation strategies. These methods leverage the versatility of furan derivatives and their reactivity under specific conditions, enabling the construction of complex molecular architectures.

The pharmacokinetic profile of this compound has also been a focus of recent research efforts. Studies have demonstrated that it exhibits favorable absorption and bioavailability characteristics, which are critical for its potential use as an orally administered drug. Additionally, its metabolic stability has been evaluated, providing insights into its suitability for long-term therapeutic applications.

Beyond its pharmacological relevance, CAS No 2229629-93-8 has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalytic systems and coordination polymers. This dual functionality underscores the compound's versatility across diverse scientific domains.

In conclusion, 3-(5-(4-fluorophenyl)furan-2-yl)but-3-en-1-amine, or CAS No 2229629-93_8, represents a multifaceted compound with significant potential in both medicinal and materials chemistry. As research continues to unravel its properties and applications, this compound is poised to make meaningful contributions to scientific advancements in these fields.